2,6-difluoro-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)benzamide

Specification

• CAS No.: 953010-17-8
• Molecular Formula: C17H11F3N2O2
• Molecular Weight: 332.282
• IUPAC Name: 2,6-difluoro-N-[[5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl]benzamide
• Standard InChI: InChI=1S/C17H11F3N2O2/c18-11-6-4-10(5-7-11)15-8-12(22-24-15)9-21-17(23)16-13(19)2-1-3-14(16)20/h1-8H,9H2,(H,21,23)
• Standard InChI Key: WTYIZBSJMXOTQC-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)F)C(=O)NCC2=NOC(=C2)C3=CC=C(C=C3)F)F

Introduction

2,6-Difluoro-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)benzamide is a complex organic compound with significant interest in medicinal chemistry. Its chemical structure includes a benzamide backbone with a fluorinated phenyl ring attached to an isoxazole moiety, which is known for its potential biological activities. This compound is identified by the CAS number 953010-17-8 and has a molecular weight of 332.28 g/mol.

Biological Activity

While specific biological activities of 2,6-difluoro-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)benzamide are not extensively documented in the available literature, compounds with similar structures often exhibit enzyme inhibition and receptor modulation capabilities. These properties can influence metabolic pathways and neurological functions, suggesting potential therapeutic applications.

Potential Applications

Given the structural similarities to other biologically active compounds, 2,6-difluoro-N-((5-(4-fluorophenyl)isoxazol-3-yl)methyl)benzamide may have potential applications in:

• Antimicrobial Therapy: Isoxazole derivatives have shown efficacy against bacterial strains, suggesting possible use in treating infections.

• Neurological Disorders: The compound's ability to interact with neurotransmitter receptors could provide therapeutic benefits in neurodegenerative diseases.